
CellTracker Red CMTPX: A Technical Guide for
Cellular Tracking

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CellTracker Red CMTPX

Cat. No.: B12398355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of CellTracker Red CMTPX,

a vital fluorescent probe for monitoring cell movement, location, and proliferation. This

document details its spectral properties, chemical characteristics, and a thorough methodology

for its application in various research contexts.

Core Properties and Specifications
CellTracker Red CMTPX is a cell-permeable fluorescent dye designed for long-term cell

tracking. Its unique properties ensure stable, non-toxic labeling, allowing for multi-generational

studies. The dye is well-retained in living cells for at least 72 hours and its fluorescence is

maintained after fixation and permeabilization, making it compatible with immunocytochemistry

and other downstream applications.[1][2][3]
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Property Value Reference

Excitation Maximum (Ex) 577 nm [1][4]

Emission Maximum (Em) 602 nm [1][4]

Alternate Excitation/Emission 586 nm / 614 nm [5][6][7]

Molecular Weight 686.3 g/mol [2][4]

Solubility DMSO [2]

Recommended Working

Concentration
0.5 - 25 µM [2][4]

Mechanism of Action
CellTracker Red CMTPX freely passes through the cell membrane. Once inside the cell, its

chloromethyl group reacts with thiol groups on intracellular proteins and glutathione, a reaction

mediated by glutathione S-transferase.[1][4] This covalent binding results in a cell-impermeant

fluorescent product that is well-retained within the cell. The fluorescence of CellTracker Red
CMTPX is activated upon this binding and does not require enzymatic cleavage.[4][8] This

mechanism ensures that the dye is passed to daughter cells but not transferred to adjacent

cells in a population.[1][4]
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Caption: Mechanism of CellTracker Red CMTPX Action.

Experimental Protocols
The following protocols provide a general guideline for the use of CellTracker Red CMTPX.

Optimal conditions may vary depending on the cell type and experimental design.

Stock Solution Preparation
Allow the vial of CellTracker Red CMTPX to warm to room temperature before opening.

To prepare a 2 mM stock solution, dissolve 50 µg of CellTracker Red CMTPX in 36 µL of

anhydrous dimethyl sulfoxide (DMSO).[2]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C, protected from light and moisture.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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